2-(2-Chlorophenyl)-N-(1-cyanopropyl)-2-methylpropanamide
Overview
Description
2-(2-Chlorophenyl)-N-(1-cyanopropyl)-2-methylpropanamide, also known as Clonazolam, is a designer drug that belongs to the class of benzodiazepines. It is a potent sedative and anxiolytic that has gained popularity in the research community due to its unique chemical structure and pharmacological properties.
Mechanism of Action
2-(2-Chlorophenyl)-N-(1-cyanopropyl)-2-methylpropanamide acts as a positive allosteric modulator of the GABA-A receptor, which enhances the inhibitory effects of GABA on neuronal activity. This results in a decrease in neuronal excitability and a reduction in anxiety, sedation, and muscle relaxation.
Biochemical and Physiological Effects:
This compound has been shown to have potent anxiolytic, sedative, hypnotic, and anticonvulsant effects in preclinical studies. It has also been shown to induce muscle relaxation and impair cognitive function.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(2-Chlorophenyl)-N-(1-cyanopropyl)-2-methylpropanamide as a research tool is its potency and selectivity for the GABA-A receptor. However, its high potency and long half-life can also pose challenges in terms of dosing and experimental design. Additionally, its high lipophilicity can lead to accumulation in fatty tissue, which can affect its pharmacokinetics and pharmacodynamics.
Future Directions
Future research on 2-(2-Chlorophenyl)-N-(1-cyanopropyl)-2-methylpropanamide could focus on its potential therapeutic applications in the treatment of anxiety, insomnia, and seizures. It could also be used as a research tool to study the role of the GABAergic system in the modulation of neuronal activity and the development of new drugs for the treatment of neurological disorders. Furthermore, research could be conducted to investigate the pharmacokinetics and pharmacodynamics of this compound and its metabolites in different animal models and human subjects.
Synthesis Methods
2-(2-Chlorophenyl)-N-(1-cyanopropyl)-2-methylpropanamide can be synthesized through a multi-step process involving the reaction of 2-chlorobenzonitrile with 1-bromopropane in the presence of sodium amide to form 2-(2-chlorophenyl)propionitrile. This intermediate product is then reacted with 2-methyl-2-propanol in the presence of hydrochloric acid to form this compound.
Scientific Research Applications
2-(2-Chlorophenyl)-N-(1-cyanopropyl)-2-methylpropanamide has been extensively studied in the research community due to its potential therapeutic applications in the treatment of anxiety, insomnia, and seizures. It has also been used as a research tool to study the GABAergic system and its role in the modulation of neuronal activity.
properties
IUPAC Name |
2-(2-chlorophenyl)-N-(1-cyanopropyl)-2-methylpropanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17ClN2O/c1-4-10(9-16)17-13(18)14(2,3)11-7-5-6-8-12(11)15/h5-8,10H,4H2,1-3H3,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PTGOMVPVKYQZGJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C#N)NC(=O)C(C)(C)C1=CC=CC=C1Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.75 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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